N-[4-(difluoromethoxy)-3-ethoxyphenyl]-2-(4-oxo-1-phenyl-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide

• IUPAC Name: N-[4-(difluoromethoxy)-3-ethoxyphenyl]-2-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C22H19F2N5O4/c1-2-32-18-10-14(8-9-17(18)33-22(23)24)27-19(30)12-28-13-25-20-16(21(28)31)11-26-29(20)15-6-4-3-5-7-15/h3-11,13,22H,2,12H2,1H3,(H,27,30)
• InChI Key: NIBWTPIJAQDBDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)NC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=CC=C4)OC(F)F
• Molecular Formula: C22H19F2N5O4
• Molecular Weight: 455.4 g/mol

Description

This compound belongs to a class of organic compounds known for their potential in medicinal chemistry due to their complex interactions with biological systems. Its structural features suggest a multifaceted approach to synthesis and a broad spectrum of chemical and physical properties, offering valuable insights into its potential applications in materials science, pharmaceuticals, and chemical research.

Synthesis Analysis

The synthesis of compounds similar to the specified molecule typically involves multiple steps, including the attachment of various functional groups to a core structure through processes such as aryloxy group attachment, palladium-catalyzed C-C coupling, and intramolecular cyclization. For instance, Al-Sanea et al. (2020) explored attaching different aryloxy groups to the pyrimidine ring in a related compound through a multi-step process, highlighting the complexity and precision required in synthesizing such molecules (Al-Sanea et al., 2020).

Molecular Structure Analysis

The molecular structure of compounds within this class is characterized by the presence of pyrazolo[3,4-d]pyrimidine rings, which are crucial for their biological activity and chemical properties. Advanced techniques such as NMR spectroscopy and X-ray diffraction analysis are often used to elucidate their structure, confirming the arrangement of atoms and the configuration of functional groups. Chimichi et al. (1996) demonstrated the use of NMR spectroscopy and X-ray diffraction to elucidate the reaction mechanism and molecular structure of related compounds (Chimichi et al., 1996).

Chemical Reactions and Properties

These compounds participate in a variety of chemical reactions, including cycloadditions, substitutions, and redox reactions, which are central to modifying their structure and enhancing their reactivity and functionality. Rahmouni et al. (2014) investigated the cycloaddition reactions of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, showcasing the chemical versatility of these compounds (Rahmouni et al., 2014).